
Phase diagram analysis of the V-N system

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Vanadium nitride

Cat. No.: B1581714 Get Quote

The Vanadium-Nitrogen Phase Diagram
The V-N system is characterized by several stable and metastable phases, the formation of

which is dependent on nitrogen concentration and temperature. The established phases

include the body-centered cubic (BCC) α-V solid solution, the hexagonal close-packed (HCP)

β-V₂N, and the face-centered cubic (FCC) δ-VNₓ. Other phases like γ-V₂N and ε-VN have also

been reported.

The solubility of nitrogen in α-V is limited, and with increasing nitrogen content, the β-V₂N

phase is formed. At higher nitrogen concentrations and temperatures, the δ-VNₓ phase

becomes stable. This phase exhibits a wide range of non-stoichiometry. The currently accepted

V-N phase diagram is a result of numerous thermodynamic assessments and experimental

validations.

Logical Relationship of V-N Phases
The following diagram illustrates the typical phase progression in the V-N system as the

concentration of nitrogen increases.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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